Cas no 23975-18-0 (Pyrene, 1-(phenylethynyl)-)

• Product Name: Pyrene, 1-(phenylethynyl)-
• CAS No: 23975-18-0
• MF: C₂₄H₁₄
• MW: 302.367966175079
• CID: 1415984
• PubChem ID: 54523904
• Update Time: 2025-04-20

Pyrene, 1-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrene, 1-(phenylethynyl)-
• 1-(2-phenylethynyl)pyrene
• 1-(Phenylethynyl)pyrene
• 1-phenylethynylpyrene
• DTXSID00711947
• 23975-18-0

• Inchi： 1S/C24H14/c1-2-5-17(6-3-1)9-10-18-11-12-21-14-13-19-7-4-8-20-15-16-22(18)24(21)23(19)20/h1-8,11-16H
• InChI Key： YRTLXHUVJXZUIN-UHFFFAOYSA-N
• SMILES： C12C3=CC=C(C#CC4C=CC=CC=4)C1=CC=C1C=CC=C(C=C3)C=21

Computed Properties

• Exact Mass: 302.10962
• Monoisotopic Mass: 302.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0